3-benzyl-5-methyl-6-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]thieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-benzyl-5-methyl-6-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C23H18N4O2S/c1-14-7-6-10-17(11-14)20-25-21(29-26-20)19-15(2)18-22(30-19)24-13-27(23(18)28)12-16-8-4-3-5-9-16/h3-11,13H,12H2,1-2H3
• InChI Key: UBCQXGHLIPDXPI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NOC(=N2)C3=C(C4=C(S3)N=CN(C4=O)CC5=CC=CC=C5)C
• Molecular Formula: C23H18N4O2S
• Molecular Weight: 414.5 g/mol

Description

3-benzyl-5-methyl-6-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]thieno[2,3-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C23H18N4O2S and its molecular weight is 414.48. The purity is usually 95%.
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Scientific Research Applications

Antioxidant Activity

The synthesis of a new series of N-substituted phenyl-5-methyl-6-(5-(4-substituted phenyl)-1,3,4-oxadiazol-2-yl)thieno[2,3-d]pyrimidin-4-amine derivatives demonstrated significant in vitro antioxidant activity. Notably, compounds with electron-donating substituents on the thienopyrimidine ring, such as 4k, 4j, 4d, and 4e, showed remarkable radical scavenging abilities. This suggests the potential of these compounds, including structures similar to the one mentioned, in combating oxidative stress-related diseases (Kotaiah et al., 2012).

Anti-Inflammatory and Antimicrobial Activities

A study focusing on the synthesis of 3-amino-2-mercapto-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one derivatives revealed compounds exhibiting promising anti-inflammatory, CNS depressant, and antimicrobial activities. These findings indicate the potential therapeutic applications of such compounds in treating inflammation and infections (Ashalatha et al., 2007).

Insecticidal and Antibacterial Potential

The synthesis of pyrimidine linked pyrazole heterocyclic compounds and their evaluation for insecticidal and antimicrobial activities highlight another application avenue. Specifically, these compounds demonstrated effectiveness against Pseudococcidae insects and selected microbial strains, indicating their potential use in agricultural pest control and as antibacterial agents (Deohate & Palaspagar, 2020).

Antitumor and Antibacterial Agents

Research on thiophene and N-substituted thieno[3,2-d]pyrimidine derivatives as antitumor and antibacterial agents uncovered compounds with higher activity against liver, colon, and lung cancer cell lines than the standard drug doxorubicin. Additionally, certain compounds displayed high activity against Gram-positive and Gram-negative bacteria, suggesting their potential in cancer therapy and bacterial infection treatment (Hafez et al., 2017).